Cas no 1407997-83-4 (tert-butyl (2R)-2-methyl-2-[(methylamino)methyl]pyrrolidine-1-carboxylate)

• Product Name: tert-butyl (2R)-2-methyl-2-[(methylamino)methyl]pyrrolidine-1-carboxylate
• CAS No: 1407997-83-4
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• CID: 4594757
• PubChem ID: 72208018
• Update Time: 2025-06-13

tert-butyl (2R)-2-methyl-2-[(methylamino)methyl]pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (2R)-1-Boc-2-methyl-2-(methylaminomethyl)-pyrrolidine
• tert-butyl (2R)-2-methyl-2-[(methylamino)methyl]pyrrolidine-1-carboxylate
• (R)-tert-butyl 2-methyl-2-((methylamino)methyl)pyrrolidine-1-carboxylate
• tert-butyl (2R)-2-methyl-2-(methylaminomethyl)pyrrolidine-1-carboxylate
• 1407997-83-4
• (2R)-1-Boc-2-methyl-2-(methylaminomethyl)pyrrolidine
• PB37558
• 1-Pyrrolidinecarboxylic acid, 2-methyl-2-[(methylamino)methyl]-, 1,1-dimethylethyl ester, (2R)-
• CS-0057625
• P13624
• DTXSID901117417
• SB20893

• Inchi： 1S/C12H24N2O2/c1-11(2,3)16-10(15)14-8-6-7-12(14,4)9-13-5/h13H,6-9H2,1-5H3/t12-/m1/s1
• InChI Key： MVLLWEDMAQXEEC-GFCCVEGCSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC[C@]1(C)CNC

Computed Properties

• Exact Mass: 228.183778013g/mol
• Monoisotopic Mass: 228.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on tert-butyl (2R)-2-methyl-2-[(methylamino)methyl]pyrrolidine-1-carboxylate

Comprehensive Overview of tert-butyl (2R)-2-methyl-2-[(methylamino)methyl]pyrrolidine-1-carboxylate (CAS No. 1407997-83-4)

The compound tert-butyl (2R)-2-methyl-2-[(methylamino)methyl]pyrrolidine-1-carboxylate (CAS No. 1407997-83-4) is a chiral pyrrolidine derivative with significant applications in pharmaceutical research and organic synthesis. Its unique structural features, including the tert-butyl protecting group and the methylamino moiety, make it a valuable intermediate for the development of bioactive molecules. Researchers and chemists frequently search for this compound due to its role in asymmetric synthesis and drug discovery, particularly in the context of central nervous system (CNS) therapeutics and enzyme inhibition studies.

One of the most discussed topics in modern chemistry is the demand for chiral building blocks and stereoselective synthesis. The (2R)-configuration of this compound aligns with these trends, as it enables the creation of enantiomerically pure products. Its pyrrolidine core is a common motif in many FDA-approved drugs, which explains its popularity in medicinal chemistry circles. Additionally, the carboxylate group enhances its solubility and reactivity, making it suitable for peptide coupling and ligand design applications.

From an industrial perspective, the scalability of tert-butyl (2R)-2-methyl-2-[(methylamino)methyl]pyrrolidine-1-carboxylate is a critical factor. Recent advancements in continuous flow chemistry and green synthesis have sparked interest in optimizing its production. Questions like "How to improve the yield of chiral pyrrolidine derivatives?" or "What are the best N-protecting groups for amine functionalization?" are frequently explored in forums and academic discussions, highlighting the compound's relevance.

The compound's stability under various conditions is another area of interest. Studies have shown that the tert-butyloxycarbonyl (Boc) group provides excellent protection for the secondary amine, which is crucial for multi-step syntheses. This property is particularly valuable in high-throughput screening and combinatorial chemistry, where reproducibility is paramount. Furthermore, its compatibility with palladium-catalyzed reactions and microwave-assisted synthesis has been documented, offering flexibility in experimental design.

In the context of drug delivery systems, the methylamino side chain of this compound can be functionalized to enhance bioavailability or target specificity. This adaptability has led to its use in prodrug development and bioconjugation strategies. As the pharmaceutical industry shifts toward personalized medicine, the demand for versatile intermediates like this is expected to grow.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize tert-butyl (2R)-2-methyl-2-[(methylamino)methyl]pyrrolidine-1-carboxylate. Purity and enantiomeric excess are critical parameters, especially when the compound is used in preclinical studies. Researchers often inquire about "optimal chromatographic conditions for pyrrolidine-based compounds" or "strategies to minimize racemization during storage," reflecting practical challenges in handling this material.

Environmental and regulatory considerations also play a role in its applications. The compound's low toxicity profile and biodegradability align with the principles of sustainable chemistry. However, proper waste management protocols must be followed to mitigate any ecological impact. This aspect is increasingly important as regulatory agencies emphasize green chemistry metrics in industrial processes.

In summary, tert-butyl (2R)-2-methyl-2-[(methylamino)methyl]pyrrolidine-1-carboxylate (CAS No. 1407997-83-4) is a multifaceted compound with broad utility in drug discovery, catalysis, and material science. Its structural versatility, combined with the growing emphasis on stereochemical purity and process efficiency, ensures its continued prominence in scientific research. Future developments may focus on expanding its applications in biocatalysis or nanotechnology, further solidifying its importance in the chemical sciences.